Cas no 1172876-74-2 (methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate)

• Product Name: methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate
• CAS No: 1172876-74-2
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 5932597
• PubChem ID: 44051569
• Update Time: 2025-06-07

methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate
• YIOHWRHKPLVEMC-UHFFFAOYSA-N
• AKOS024499399
• VU0636674-1
• F5125-0052
• methyl 4-[(5-methyl-2-phenylpyrazol-3-yl)carbamoyl]benzoate
• methyl 4-((3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl)benzoate
• methyl 4-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]benzoate
• 1172876-74-2

• Inchi： 1S/C19H17N3O3/c1-13-12-17(22(21-13)16-6-4-3-5-7-16)20-18(23)14-8-10-15(11-9-14)19(24)25-2/h3-12H,1-2H3,(H,20,23)
• InChI Key： YIOHWRHKPLVEMC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NC2=CC(C)=NN2C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 335.12699141g/mol
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate

Introduction to Methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate (CAS No. 1172876-74-2)

Methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate, a compound with the chemical formula C₂₁H₁₉N₃O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS NO. 1172876-74-2, has garnered attention due to its structural complexity and potential biological activities. The presence of a pyrazole moiety and a benzoate group makes it an intriguing candidate for further investigation in drug discovery and development.

The methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate molecule exhibits a unique structural framework that combines the properties of its constituent parts. The pyrazole ring is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules. Its ability to engage in hydrogen bonding and its planar structure make it a valuable component in designing compounds with specific interactions with biological targets.

The benzoate group, on the other hand, contributes to the compound's solubility and stability, which are critical factors in pharmaceutical formulations. The carbamoyl linkage between the pyrazole and benzoate moieties introduces additional functional sites that can be modified to enhance binding affinity or metabolic stability. This structural diversity makes methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives have been extensively studied for their potential applications in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer treatments. The compound's molecular structure suggests that it may interact with biological targets in multiple ways, making it a versatile tool for drug discovery.

One of the most compelling aspects of methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate is its potential to serve as a lead compound for the development of new drugs. Researchers have been exploring its pharmacological properties to identify possible therapeutic applications. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structure resembles that of known bioactive molecules targeting inflammatory cytokines and growth factor receptors.

The synthesis of methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazole ring, followed by functionalization at the 5-position. Subsequent steps involve introducing the carbamoyl group and finally the benzoate moiety. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

The chemical properties of methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamoylbenzoate make it an interesting subject for computational studies as well. Molecular modeling techniques can be used to predict how this compound might interact with biological targets at the atomic level. These simulations help researchers understand the binding mechanisms and optimize the structure for better efficacy and selectivity. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the need for extensive experimental trials.

In conclusion, methyl 4-(3-methyl-1-phenyl-1H-pyrazol-5-yI)carbamoylbenzoate (CAS NO. 1172876-74-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further investigation into new therapeutic agents. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in developing innovative treatments for various diseases.